Cas no 1307238-26-1 (6-fluoro-4-methylquinolin-2-amine)

• Product Name: 6-fluoro-4-methylquinolin-2-amine
• CAS No: 1307238-26-1
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5737394
• PubChem ID: 84618361
• Update Time: 2023-11-24

6-fluoro-4-methylquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-methylquinolin-2-amine
• CS-0280633
• 6-Fluoro-4-methylquinolin-2(1h)-imine
• EN300-1197913
• 1307238-26-1
• 6-FLUORO-4-METHYL-QUINOLIN-2-YLAMINE
• 2-Quinolinamine, 6-fluoro-4-methyl-

• Inchi： 1S/C10H9FN2/c1-6-4-10(12)13-9-3-2-7(11)5-8(6)9/h2-5H,1H3,(H2,12,13)
• InChI Key： DLMQWFDOVKWPNU-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C)C=C(N)N=2

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±37.0 °C(Predicted)
• pka: 6.59±0.50(Predicted)